(3-Ethoxypropyl)(1,3-thiazol-5-ylmethyl)amine

• Molecular Formula: C9H16N2OS
• Molecular Weight: 200.30 g/mol
• SMILES: CCOCCCNCC1=CN=CS1
• InChI: InChI=1S/C9H16N2OS/c1-2-12-5-3-4-10-6-9-7-11-8-13-9/h7-8,10H,2-6H2,1H3
• InChIKey: KQCGADNKTOGURW-UHFFFAOYSA-N

Procurement Guide: (3-Ethoxypropyl)(1,3-thiazol-5-ylmethyl)amine

(3-Ethoxypropyl)(1,3-thiazol-5-ylmethyl)amine (CAS 1340376-10-4) is a secondary amine featuring a 1,3-thiazol-5-ylmethyl core coupled with a 3-ethoxypropyl substituent [1]. It belongs to the class of 5-thiazole-alkylamines, a scaffold historically investigated for antilipolytic activity [2]. This compound is commercially available as a research chemical (purity ≥95%) [1], making it accessible for lead optimization and structure-activity relationship (SAR) studies.

Scaffold 5-Thiazole-alkylamine core for SAR and lead optimization

Purity Research-grade ≥95% supporting reproducible assay design

Differentiation Secondary amine with distinct hydrogen-bonding profile

• [1] PubChem. (2026). 3-Ethoxy-N-(thiazol-5-ylmethyl)propan-1-amine (CID 62759794). National Center for Biotechnology Information. View Source
• [2] US Patent 4172137. 5-Thiazole-alkylamines used as antilipolytics. Filed 1979. View Source

Why Generic Substitution Fails for (3-Ethoxypropyl)(1,3-thiazol-5-ylmethyl)amine

Substituting (3-Ethoxypropyl)(1,3-thiazol-5-ylmethyl)amine with a simpler 5-thiazolylmethylamine or a 4-methyl analog is not physically equivalent and can alter critical molecular properties. Computed descriptors indicate distinct lipophilicity (XLogP3 = 0.9) and a specific topological polar surface area (TPSA = 62.4 Ų) that directly impact membrane permeability and solubility [1]. Even minor structural changes, such as the addition of a 4-methyl group, shift these parameters enough to invalidate SAR models or compromise biological assay reproducibility, as highlighted by the structure-specific antilipolytic activity reported for this class [2].

Lipophilicity shift

Analog modification can alter computed logP, potentially affecting membrane permeability interpretation.

TPSA mismatch

Topological polar surface area changes with substitution pattern, which may impact oral absorption and CNS restriction prediction.

Conformational flexibility differences

Variation in rotatable bond count can shift binding mode and entropic penalty context.

• [1] PubChem. (2026). 3-Ethoxy-N-(thiazol-5-ylmethyl)propan-1-amine (CID 62759794). Computed Properties: XLogP3-AA, Topological Polar Surface Area. View Source
• [2] US Patent 4172137. 5-Thiazole-alkylamines used as antilipolytics. View Source

Quantitative Comparison: (3-Ethoxypropyl)(1,3-thiazol-5-ylmethyl)amine vs. Analogs

Lipophilicity vs. 4-Methyl Analog

The target compound exhibits a computed lipophilicity (XLogP3) of 0.9 [1]. Its direct analog, (3-ethoxypropyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine, is expected to have a higher logP due to the additional methyl group, which typically increases logP by ~0.5 units. This suggests the target compound has superior aqueous solubility and potentially different gastrointestinal absorption profiles compared to the 4-methyl analog.

Lipophilicity vs 4-Methyl Analog

Reported

XLogP3 0.9 vs ~1.4 (estimated)

Reported lower lipophilicity may support different solubility/permeability profile.

Comparator logP estimated from methyl group contribution.

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	0.9
Comparator Or Baseline	(3-Ethoxypropyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine (estimated XLogP3 ~1.4)
Quantified Difference	~0.5 units lower
Conditions	Computed via XLogP3 3.0 (PubChem 2019.06.18) [1]. Comparator value is estimated based on the established contribution of a methyl group to logP.

Why This Matters

For users designing permeability or solubility-optimized compounds, the 0.5 logP difference is significant in lead prioritization and DMPK predictions.

• [1] PubChem. (2026). 3-Ethoxy-N-(thiazol-5-ylmethyl)propan-1-amine (CID 62759794). XLogP3-AA Property Value. View Source

TPSA as Selectivity Discriminator

The target compound has a TPSA of 62.4 Ų [1], which falls within the optimal range for oral bioavailability (typically <140 Ų) but is sufficiently high to potentially limit passive blood-brain barrier (BBB) penetration. This differentiates it from more lipophilic analogs like hexyl(1,3-thiazol-5-ylmethyl)amine (expected TPSA <50 Ų), which would likely exhibit greater CNS exposure.

TPSA Selectivity Context

Reported

62.4 Ų vs ~45 Ų (estimated)

Higher TPSA may support peripheral restriction interpretation.

Estimated comparator TPSA; exact value requires measurement.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	62.4 Ų
Comparator Or Baseline	Hexyl(1,3-thiazol-5-ylmethyl)amine (estimated TPSA ~45 Ų)
Quantified Difference	~17 Ų higher
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18) [1]. Comparator TPSA is estimated based on replacement of the ethoxy oxygen with a methylene.

Why This Matters

For peripheral target programs seeking to minimize CNS side effects, this TPSA difference is a critical selection criterion.

• [1] PubChem. (2026). 3-Ethoxy-N-(thiazol-5-ylmethyl)propan-1-amine (CID 62759794). Topological Polar Surface Area Property Value. View Source

Rotatable Bonds and Conformational Flexibility

The target compound possesses 7 rotatable bonds [1], offering greater conformational flexibility than the more constrained (3-ethoxypropyl)[1-(1,3-thiazol-2-yl)ethyl]amine (expected 6 rotatable bonds due to a shorter linker). This increased flexibility can be advantageous for induced-fit binding mechanisms but may come at an entropic cost in rigid binding pockets.

Rotatable Bonds

Class-level inference

7 vs 6 (analog estimate)

One additional bond may support induced-fit binding interpretation.

Entropic cost context may apply.

Evidence Dimension	Rotatable Bond Count
Target Compound Data	7
Comparator Or Baseline	(3-Ethoxypropyl)[1-(1,3-thiazol-2-yl)ethyl]amine (estimated 6 rotatable bonds)
Quantified Difference	1 additional rotatable bond
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18) [1]. Comparator estimation is based on a shorter ethyl linker vs. propyl.

Why This Matters

Medicinal chemists can leverage this difference when optimizing for targets that require conformational adaptation vs. pre-organization.

• [1] PubChem. (2026). 3-Ethoxy-N-(thiazol-5-ylmethyl)propan-1-amine (CID 62759794). Rotatable Bond Count Property Value. View Source

Antilipolytic Activity vs. Primary Amine Series

US Patent 4172137 demonstrates that 5-thiazole-alkylamines with terminal primary amines (such as 2-methyl-5-thiazole-propanamine) exhibit marked antilipolytic activity [1]. The target compound's secondary amine and distinct substitution pattern are likely to modulate this activity, potentially reducing potency but improving selectivity or metabolic stability. Direct comparative data for this endpoint is not available.

Antilipolytic Class Context

Class-level inference

No direct data; secondary amine vs primary amine series

Differentiated SAR starting point; potency-selectivity trade-off may differ.

Direct comparative data not available.

Evidence Dimension	Antilipolytic activity (class-level)
Target Compound Data	No direct data; expected to differ from primary amine series based on structural alerts.
Comparator Or Baseline	2-methyl-5-thiazole-propanamine (hemisuccinate) – marked antilipolytic activity (patent lead compound).
Quantified Difference	Not quantifiable for this specific compound.
Conditions	In vivo reduction of plasmatic free fatty acids in warm-blooded animals (Pat. 4172137).

Why This Matters

For teams exploring metabolic disease targets, this compound offers a differentiated secondary amine starting point that may circumvent the potency-selectivity trade-offs observed in the primary amine series.

• [1] US Patent 4172137. 5-Thiazole-alkylamines used as antilipolytics. Example compounds and biological data. View Source

Application Scenarios for (3-Ethoxypropyl)(1,3-thiazol-5-ylmethyl)amine

Lead Optimization for Peripheral Metabolic Disease

The compound's moderate lipophilicity (XLogP3 = 0.9) and high TPSA (62.4 Ų) [1] make it a strong candidate for hit-to-lead programs targeting peripheral metabolic receptors where CNS restriction is desired. Its structural similarity to the antilipolytic 5-thiazole-alkylamine scaffold [2] provides a pharmacophore rationale, while its secondary amine offers a distinct SAR vector.

Flexible Scaffold for Fragment-Based Drug Discovery

With 7 rotatable bonds and a molecular weight of 200.30 g/mol [1], this compound lies within Rule-of-3 guidelines for fragment libraries. Its balanced H-bond donor/acceptor profile (1/4) [1] makes it a versatile fragment for growing or linking strategies in FBDD campaigns.

Selective Chemical Probes for 5-Thiazole Targets

Compared to the primary-amine-containing 2-methyl-5-thiazole-propanamine series described in the literature [2], the secondary amine structure of the target compound is expected to exhibit altered pKa and different hydrogen-bonding patterns. This chemical distinction can be exploited to design isoform-selective chemical probes where primary amine leads have failed due to polypharmacology.

Benchmarking Computational ADME Models

The availability of reliable computed descriptors (XLogP3, TPSA, rotatable bonds) [1] and the existence of a close 4-methyl analog allow this compound pair to serve as a comparative set for validating in silico ADME prediction models, specifically for fine-tuning logP and permeability algorithms on heterocyclic amines.

Application

Selection Property

Validation Focus

Peripheral metabolic lead optimization

Lipophilicity and TPSA profile

CNS restriction endpoint verification

Fragment-based drug discovery

Fragment-like MW, rotatable bond count, HBD/HBA balance

Fragment library rule compliance

Isoform-selective chemical probes

Secondary amine vs primary amine pKa context

Selectivity screening vs primary amine series

In silico ADME model benchmarking

Computed descriptor pair with close analog

logP/permeability algorithm fine-tuning

• [1] PubChem. (2026). 3-Ethoxy-N-(thiazol-5-ylmethyl)propan-1-amine (CID 62759794). Computed Properties. View Source
• [2] US Patent 4172137. 5-Thiazole-alkylamines used as antilipolytics. View Source